2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)-

• CAS No.: 20443-88-3
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)oxane
• InChI: InChI=1S/C12H16O3/c1-13-10-5-7-11(8-6-10)15-12-4-2-3-9-14-12/h5-8,12H,2-4,9H2,1H3
• InChI Key: WFWSREBPXRRQQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2CCCCO2

Description

2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)- is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner similar to Preparation 5 stir 4-methoxyphenol (0.161 mol), 3,4-dihydro-2H-pyran (0.193 mol), CH2Cl2 (50 mL), p-TsOH (0.161 mol) at 0° C. for 10 minutes, then add triethylamine (1.77 mol). Evaporate, add diethyl ether (Et2O), and extractively work up to give 33.5 g (100%) of 2-(4-methoxyphenoxy)tetrahydro-2H-pyran as a yellow oil. 1H NMR (400 MHz, CDCl3) δ 7.06-6.95 (m, 2H), 6.89-6.77 (m, 2H), 5.31 (t, J=3.3 Hz, 1H), 4.00-3.89 (m, 1H), 3.78 (s, 3H), 3.64-3.56 (m, 1H), 2.07-1.93 (m, 1H), 1.88-1.83 (m, 2H), 1.65 (m, 3H). 13C NMR (101 MHz, CDCl3) δ 154.49, 151.09, 117.78, 114.49, 97.31, 62.11, 55.67, 30.50, 25.27, 18.95.